N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide

• Molecular Formula: C15H18N2O4S
• Molecular Weight: 322.4 g/mol
• IUPAC Name: N-[4-(furan-2-ylmethylsulfamoyl)phenyl]butanamide
• InChI: InChI=1S/C15H18N2O4S/c1-2-4-15(18)17-12-6-8-14(9-7-12)22(19,20)16-11-13-5-3-10-21-13/h3,5-10,16H,2,4,11H2,1H3,(H,17,18)
• InChI Key: VGZVPJIXDMAMGR-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=CO2

Description

N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide, also known as NS1619, is a potent and selective activator of large-conductance Ca2+-activated K+ (BK) channels. BK channels play a crucial role in regulating the excitability of neurons, smooth muscle cells, and cardiac myocytes. NS1619 has been widely used in scientific research to investigate the physiological and pathological functions of BK channels.

Mechanism of Action

N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide activates BK channels by binding to a specific site on the channel protein. This binding leads to a conformational change in the channel, which increases its open probability and allows more K+ ions to flow through the membrane. The increased K+ conductance hyperpolarizes the cell membrane, leading to a decrease in excitability and muscle tone.
Biochemical and Physiological Effects:
N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide has been shown to have a variety of biochemical and physiological effects. For example, N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide can induce vasodilation by activating BK channels in smooth muscle cells, leading to a decrease in blood pressure. N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide can also reduce neuronal excitability by activating BK channels in neurons, leading to an anticonvulsant effect. In addition, N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide can protect against ischemic injury by activating BK channels in cardiac myocytes, leading to a decrease in calcium overload and cell death.

Advantages and Limitations for Lab Experiments

N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide has several advantages as a research tool. It is a potent and selective activator of BK channels, which allows for precise control of channel activity. N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide is also relatively stable and easy to handle, which makes it suitable for use in various experimental settings. However, N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide has some limitations. It can be expensive and difficult to synthesize, which may limit its availability. In addition, N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide has some off-target effects, which may complicate data interpretation.

Future Directions

There are several future directions for research on N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide. One area of interest is the development of more potent and selective BK channel activators. Another area of interest is the investigation of the therapeutic potential of BK channel activation in various diseases, such as hypertension, epilepsy, and stroke. Finally, the elucidation of the molecular mechanisms underlying N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide's effects on BK channels could provide insights into the regulation of channel activity and the development of novel therapeutic strategies.

Synthesis Methods

N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide can be synthesized through a multi-step process. The first step involves the reaction of 4-aminobenzenesulfonamide with 2-furylacetonitrile to form N-(2-furylmethyl)-4-aminobenzenesulfonamide. This intermediate is then reacted with 4-bromobutanoyl chloride to yield N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide. The purity and yield of the final product can be improved through various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide has been extensively used in scientific research to investigate the physiological and pathological functions of BK channels. For example, N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide has been used to study the role of BK channels in regulating smooth muscle tone, neuronal excitability, and cardiac function. N-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)butanamide has also been used to investigate the potential therapeutic effects of BK channel activation in various diseases, such as hypertension, epilepsy, and stroke.